N-allyl-2-(2-((4-bromobenzyl)thio)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-2-(2-((4-bromobenzyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C15H15BrN2OS2 and its molecular weight is 383.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity Evaluation
The synthesis and evaluation of benzothiazole derivatives, including structures related to N-allyl-2-(2-((4-bromobenzyl)thio)thiazol-4-yl)acetamide, have shown considerable promise in antitumor activity. A study by Yurttaş, Tay, and Demirayak (2015) synthesized a variety of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, demonstrating significant anticancer activity against various cancer cell lines, highlighting the potential of benzothiazole derivatives in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).
Biological Activities and Molecular Docking
Gull et al. (2016) synthesized a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, evaluating them for their biological activities, including antioxidant, antibacterial, and urease inhibition. Remarkably, these compounds demonstrated superior urease inhibition activity compared to standard treatments. Molecular docking studies provided insights into the mechanism of urease inhibition, suggesting the importance of H-bonding for effective enzyme inhibition (Gull et al., 2016).
Antimicrobial Activities
Research into the antimicrobial properties of benzothiazole and its derivatives has been a focal point. Anuse et al. (2019) synthesized a series of benzothiazole derivatives and evaluated them for antimicrobial activity, revealing significant efficacy against resistant bacterial strains, including Methicillin-resistant Staphylococcus aureus (MRSA). This study underscores the potential of benzothiazole derivatives as a basis for developing new antimicrobial agents to combat resistant strains (Anuse et al., 2019).
Synthesis and Characterization of Novel Compounds
The versatility of this compound and related compounds is further demonstrated in their synthesis and characterization for potential biological applications. Sharma et al. (2017) explored the synthesis of 2-(chromon-3-yl)imidazole derivatives, showcasing the significant antimicrobial activity of these compounds against a range of pathogenic strains. This research highlights the synthetic flexibility and potential therapeutic applications of benzothiazole derivatives (Sharma et al., 2017).
Mechanism of Action
Target of Action
The primary targets of N-allyl-2-(2-((4-bromobenzyl)thio)thiazol-4-yl)acetamide Thiazole derivatives, which this compound is a part of, have been known to exhibit various medicinal properties such as anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities
Mode of Action
The exact mode of action of This compound Thiazole nucleus, a part of this compound, is known to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species . More studies are required to understand the specific interactions of this compound with its targets.
Biochemical Pathways
The biochemical pathways affected by This compound Thiazoles, which this compound is a derivative of, are found in many biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug)
Result of Action
The molecular and cellular effects of This compound Thiazole derivatives have been known to exhibit various medicinal properties such as anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities
Properties
IUPAC Name |
2-[2-[(4-bromophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-prop-2-enylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrN2OS2/c1-2-7-17-14(19)8-13-10-21-15(18-13)20-9-11-3-5-12(16)6-4-11/h2-6,10H,1,7-9H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVUIQAYXENYAJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)CC1=CSC(=N1)SCC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.